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Compound of Interest

Compound Name: 4-Methyl-4-octanol

Cat. No.: B1584108 Get Quote

In-Depth Technical Guide to 4-Methyl-4-octanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4-Methyl-4-octanol, a tertiary alcohol with applications in organic synthesis

and as a potential intermediate in various chemical industries.

Molecular Structure and Formula
4-Methyl-4-octanol is a saturated aliphatic alcohol. Its structure consists of an eight-carbon

chain (octane) with a hydroxyl (-OH) group and a methyl (-CH₃) group both attached to the

fourth carbon atom. This substitution pattern makes it a tertiary alcohol, which dictates its

characteristic reactivity.

Molecular Formula: C₉H₂₀O[1][2][3][4]

IUPAC Name: 4-Methyl-4-octanol[1]

CAS Registry Number: 23418-37-3[1][3][5]

The structural formula of 4-Methyl-4-octanol is:

Physicochemical Properties
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The physical and chemical properties of 4-Methyl-4-octanol are summarized in the table

below. These properties are crucial for its handling, purification, and application in experimental

settings.

Property Value Reference

Molecular Weight 144.25 g/mol [1][2][6]

Density 0.82 - 0.828 g/cm³ [7]

Boiling Point
82-83 °C at 18 mmHg; 221-

223 °C at 760 mmHg
[7]

Melting Point
-29 °C (experimental); 6.15 °C

(estimate)
[7]

Flash Point 71.1 °C [3][7]

Vapor Pressure 0.217 mmHg at 25 °C [3][7]

Refractive Index 1.4510; 1.4284 at 20°C [7][8]

Solubility
Soluble in alcohol and ether;

slightly soluble in water.
[7]

Experimental Protocols
A common and effective method for the synthesis of tertiary alcohols like 4-Methyl-4-octanol is
the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. For 4-
Methyl-4-octanol, this can be achieved by reacting 2-pentanone with butylmagnesium

bromide.

Synthesis of 4-Methyl-4-octanol via Grignard Reaction
Objective: To synthesize 4-Methyl-4-octanol from 2-pentanone and 1-bromobutane.

Materials:

Magnesium turnings

Anhydrous diethyl ether
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1-Bromobutane

2-Pentanone

Iodine crystal (as initiator)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,

condenser, magnetic stirrer)

Procedure:

Preparation of the Grignard Reagent (Butylmagnesium Bromide):

All glassware must be oven-dried to be completely free of water.

In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser with a drying tube (containing CaCl₂), place magnesium

turnings.

Add a small crystal of iodine to activate the magnesium surface.

Add a small portion of a solution of 1-bromobutane in anhydrous diethyl ether from the

dropping funnel.

The reaction is initiated by gentle warming or the appearance of turbidity and heat

evolution.

Once the reaction starts, add the remaining 1-bromobutane solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue stirring the mixture for an additional 30 minutes to

ensure complete formation of the Grignard reagent.

Reaction with 2-Pentanone:
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Cool the flask containing the Grignard reagent in an ice bath.

Dissolve 2-pentanone in an equal volume of anhydrous diethyl ether and add this solution

to the dropping funnel.

Add the 2-pentanone solution dropwise to the stirred Grignard reagent at a rate that

controls the exothermic reaction.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1 hour.

Work-up and Purification:

Cool the reaction mixture again in an ice bath.

Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench

the reaction and hydrolyze the magnesium alkoxide salt.

Transfer the mixture to a separatory funnel. The organic layer containing the product will

separate from the aqueous layer.

Separate the organic layer, and extract the aqueous layer twice with small portions of

diethyl ether.

Combine all the organic extracts and dry them over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the diethyl ether solvent using a rotary

evaporator.

The crude 4-Methyl-4-octanol can be purified by fractional distillation under reduced

pressure.

Visualizations
Logical Identification of 4-Methyl-4-octanol
The following diagram illustrates the logical process for identifying the structure of 4-Methyl-4-
octanol based on its constituent parts.
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Structural Identification of 4-Methyl-4-octanol

C9H20O
Molecular Formula

Tertiary Alcohol
(-OH on a tertiary carbon)

Spectroscopic Analysis (e.g., NMR, IR)

Octane Backbone
(8-carbon chain)

Mass Spectrometry

4-Methyl-4-octanol

Methyl Group
(-CH3)

Hydroxyl Group
(-OH)

Click to download full resolution via product page

Caption: Logical workflow for the structural determination of 4-Methyl-4-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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